Cas no 757214-05-4 (2-{[5,6-bis(4-methylphenyl)-1,2,4-triazin-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide)

• Product Name: 2-{[5,6-bis(4-methylphenyl)-1,2,4-triazin-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide
• CAS No: 757214-05-4
• MF: C₂₅H₂₇N₅OS
• MW: 445.579783678055
• CID: 6134376
• PubChem ID: 6414042
• Update Time: 2025-06-15

2-{[5,6-bis(4-methylphenyl)-1,2,4-triazin-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[5,6-bis(4-methylphenyl)-1,2,4-triazin-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide
• N-(2-Cyano-3-methylbutan-2-yl)-2-((5,6-di-p-tolyl-1,2,4-triazin-3-yl)thio)acetamide
• 757214-05-4
• starbld0001827
• EN300-26688817
• AKOS033509286
• Z16547063

• Inchi： 1S/C25H27N5OS/c1-16(2)25(5,15-26)28-21(31)14-32-24-27-22(19-10-6-17(3)7-11-19)23(29-30-24)20-12-8-18(4)9-13-20/h6-13,16H,14H2,1-5H3,(H,28,31)
• InChI Key： NZSMWLRRBXSPKO-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC(C)=CC=2)C(C2C=CC(C)=CC=2)=N1)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 445.19363168g/mol
• Monoisotopic Mass: 445.19363168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 117Ų

Additional information on 2-{[5,6-bis(4-methylphenyl)-1,2,4-triazin-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide

Introduction to 2-{[5,6-bis(4-methylphenyl)-1,2,4-triazin-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS No. 757214-05-4)

2-{[5,6-bis(4-methylphenyl)-1,2,4-triazin-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS No. 757214-05-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazinylthioacetamides and has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic applications.

The molecular structure of 2-{[5,6-bis(4-methylphenyl)-1,2,4-triazin-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide is characterized by a central triazinyl ring substituted with two 4-methylphenyl groups and a sulfanyl group. The acetamide moiety is attached to the sulfanyl group and further functionalized with a cyano and dimethylpropyl group. This intricate arrangement of functional groups imparts the compound with a high degree of chemical stability and specific interactions with biological targets.

Recent research has highlighted the potential of 2-{[5,6-bis(4-methylphenyl)-1,2,4-triazin-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide in various therapeutic areas. One notable area of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-{[5,6-bis(4-methylphenyl)-1,2,4-triazin-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide has also demonstrated potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/AKT pathway and upregulate the expression of pro-apoptotic proteins such as Bax and Bak.

The pharmacokinetic properties of 2-{[5,6-bis(4-methylphenyl)-1,2,4-triazin-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This suggests that it may be suitable for further development as an orally administered therapeutic agent.

Safety assessments have indicated that 2-{[5,6-bis(4-methylphenyl)-1,2,4-triazin-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide is generally well-tolerated at therapeutic doses. However, further toxicological studies are required to fully evaluate its safety profile before it can be advanced to clinical trials.

In conclusion, 2-{[5,6-bis(4-methylphenyl)-1,2,4-triazin-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS No. 757214-05-4) represents a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation and cancer therapy. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.